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Compound of Interest

Compound Name: PPM-3

Cat. No.: B15613730

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This document provides a comprehensive guide to the proper disposal
procedures for PPM-3, a potent and selective ERK5 Degrader (PROTAC®), intended for
laboratory research use only. Adherence to these guidelines is crucial for minimizing
environmental impact and safeguarding personnel.

Understanding PPM-3: Key Chemical Data

PPM-3 is a specialized research chemical used to induce the degradation of the ERK5 protein.
Understanding its fundamental properties is the first step toward safe handling and disposal.
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Parameter

Data

Chemical Name

(2S,4R)-1-((S)-2-(7-(4-(4-((5,11-Dimethyl-6-oxo-
6,11-dihydro-5H-benzo[e]pyrimidol[5,4-b]
[1]diazepin-2-yl)amino)-3-
methoxyphenyl)piperazin-1-
yl)heptanamido)-3,3-dimethylbutanoyl)-4-
hydroxy-N-((S)-1-(4-(4-methylthiazol-5-
yl)phenyl)ethyl)pyrrolidine-2-carboxamide

Molecular Formula Cs4HeoN1106S
Molecular Weight 1000.28

CAS Number 3032388-42-1
Appearance Solid

Storage Store at -20°C
Solubility Soluble in DMSO

This data is compiled from publicly available information for PPM-3.[1][2]

Experimental Protocol: Preparation of PPM-3 Stock

Solutions

Accurate preparation of stock solutions is critical for experimental success and for minimizing

waste. The following is a general protocol for preparing a PPM-3 stock solution.

Materials:

PPM-3 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

Acclimatize: Allow the vial of solid PPM-3 to equilibrate to room temperature before opening
to prevent condensation.

o Calculation: Determine the required volume of DMSO to add to achieve the desired stock
concentration. For example, to prepare a 10 mM stock solution from 1 mg of PPM-3 (MW
1000.28 g/mol ), you would add 100 pL of DMSO.

o Dissolution: Carefully add the calculated volume of DMSO to the vial containing the solid
PPM-3.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming may be applied if necessary, but avoid excessive heat.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C in tightly sealed containers.

Proper Disposal Procedures for PPM-3

As a research chemical, the full toxicological and ecological effects of PPM-3 may not be fully
characterized. Therefore, it must be treated as hazardous waste and disposed of accordingly.
Do not discharge PPM-3 or its solutions down the drain or into general waste streams.

Personal Protective Equipment (PPE) during Disposal:

e Lab Coat: To protect from skin contact.

o Safety Glasses or Goggles: To prevent eye exposure.

o Chemical-Resistant Gloves: (e.g., Nitrile) to be worn at all times.

Step-by-Step Disposal Protocol:
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e Segregation of Waste:

o Solid Waste: Unused or expired solid PPM-3 should be kept in its original, clearly labeled
container. If the original container is compromised, transfer the waste to a new,
compatible, and properly labeled container.

o Liquid Waste: All solutions containing PPM-3, including unused stock solutions,
experimental media, and rinsates, must be collected in a dedicated, sealed, and clearly
labeled hazardous waste container. The container should be compatible with the solvent
used (e.g., a polyethylene container for DMSO solutions).

o Contaminated Labware: All disposable labware that has come into contact with PPM-3
(e.g., pipette tips, centrifuge tubes, gloves) must be considered contaminated and
collected in a designated, lined container for solid chemical waste.

e Waste Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "PPM-3 (ERKS5 Degrader)," the solvent (if applicable, e.g., "in DMSQ"), and the
approximate concentration and volume.

o Storage of Waste:

o Store waste containers in a designated, secure secondary containment area away from
incompatible materials. The storage area should be cool and dry.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the collection and proper disposal of the
PPM-3 waste. Follow all institutional, local, state, and federal regulations for hazardous
waste disposal.

Visualization of the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of PPM-3.
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PPM-3 Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the safe disposal of PPM-3 waste.

By following these procedures, you contribute to a safer laboratory environment and ensure the
responsible management of chemical waste. Always consult your institution's specific safety
and disposal guidelines.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15613730?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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